Cas no 114563-61-0 (2(1H)-Pyrimidinone,1-(2,3-anhydro-b-D-lyxofuranosyl)-4-(methylamino)-)

• Product Name: 2(1H)-Pyrimidinone,1-(2,3-anhydro-b-D-lyxofuranosyl)-4-(methylamino)-
• CAS No: 114563-61-0
• MF: C₁₀H₁₃N₃O₄
• MW: 239.227922201157
• CID: 156726
• PubChem ID: 451895
• Update Time: 2025-04-19

2(1H)-Pyrimidinone,1-(2,3-anhydro-b-D-lyxofuranosyl)-4-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,1-(2,3-anhydro-b-D-lyxofuranosyl)-4-(methylamino)-
• 1-[(2R,4R)-4-(hydroxymethyl)-3,6-dioxabicyclo[3.1.0]hexan-2-yl]-4-(methylamino)pyrimidin-2-one
• 1-(2,3-Anhydro-beta-D-lyxofuranosyl)-4-methylamino-2-(1H)pyrimidinone
• 1-(2,3-Anhydro-.beta.-D-lyxofuranosyl)-4-methylamino-2-(1H)pyrimidinone
• 1-(2,3-Anhydropentofuranosyl)-4-(methylimino)-1,4-dihydropyrimidin-2-ol
• 114563-61-0
• 2(1H)-Pyrimidinone, 1-(2,3-anhydro-.beta.-D-lyxofuranosyl)-4-(methylamino)-
• DTXSID40921422
• 1-[(2R,4R)-2-(hydroxymethyl)-3,6-dioxabicyclo[3.1.0]hexan-4-yl]-4-(methylamino)pyrimidin-2-one
• 2(1H)-Pyrimidinone, 1-(2,3-anhydro-beta-D-lyxofuranosyl)-4-(methylamino)-

• Inchi： 1S/C10H13N3O4/c1-11-6-2-3-13(10(15)12-6)9-8-7(17-8)5(4-14)16-9/h2-3,5,7-9,14H,4H2,1H3,(H,11,12,15)/t5-,7?,8?,9-/m1/s1
• InChI Key： DRINUVQKAMXVHC-WFXDJJTDSA-N
• SMILES： O1C2[C@H](N3C(N=C(C=C3)NC)=O)O[C@H](CO)C12

Computed Properties

• Exact Mass: 239.09069
• Monoisotopic Mass: 239.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 86.7Ų

Experimental Properties

• Density: 1.77
• Boiling Point: 422.3°Cat760mmHg
• Flash Point: 209.2°C
• Refractive Index: 1.756
• PSA: 86.69